Cas no 56873-73-5 (N'-amino-2-methylpropanimidamide hydrochloride)

• Product Name: N'-amino-2-methylpropanimidamide hydrochloride
• CAS No: 56873-73-5
• MF: C₄H₁₂ClN₃
• MW: 137.611179351807
• CID: 3160468
• PubChem ID: 54593498
• Update Time: 2025-05-23

N'-amino-2-methylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N'-amino-2-methylpropanimidamide hydrochloride
• 56873-73-5
• CS-0273632
• Isobutyrohydrazonamide hydrochloride
• N'-amino-2-methylpropanimidamidehydrochloride
• EN300-77738

• Inchi： 1S/C4H11N3.ClH/c1-3(2)4(5)7-6;/h3H,6H2,1-2H3,(H2,5,7);1H
• InChI Key： DZHMJBYNZJZJMY-UHFFFAOYSA-N
• SMILES： Cl.N/C(/C(C)C)=N\N

Computed Properties

• Exact Mass: 137.0719751Da
• Monoisotopic Mass: 137.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N'-amino-2-methylpropanimidamide hydrochloride

N'-amino-2-methylpropanimidamide Hydrochloride (CAS 56873-73-5): A Comprehensive Overview

N'-amino-2-methylpropanimidamide hydrochloride (CAS 56873-73-5) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as 2-methylpropanimidamide hydrochloride, is a hydrochloride salt form of N'-amino-2-methylpropanimidamide, which enhances its stability and solubility in various solvents. Its unique molecular structure makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of N'-amino-2-methylpropanimidamide hydrochloride is C4H12ClN3, and it typically appears as a white to off-white crystalline powder. One of the key features of this compound is its amino and imidamide functional groups, which allow it to participate in a variety of chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers often utilize this compound in the development of novel drug candidates, particularly in the fields of antiviral and antimicrobial agents.

In recent years, the demand for N'-amino-2-methylpropanimidamide hydrochloride has grown due to its role in medicinal chemistry and biochemical research. With the rise of antibiotic resistance and the need for new therapeutic agents, this compound has garnered attention as a potential building block for innovative treatments. Its ability to act as a precursor in the synthesis of heterocyclic compounds further expands its utility in drug discovery.

From a market perspective, CAS 56873-73-5 is primarily supplied by specialty chemical manufacturers and research laboratories. The compound is often customized to meet specific purity requirements, with common grades including ≥95% and ≥98% purity. As the pharmaceutical industry continues to invest in new drug development, the demand for high-quality intermediates like N'-amino-2-methylpropanimidamide hydrochloride is expected to rise.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for chemical intermediates. Researchers are investigating greener alternatives to traditional synthetic routes for compounds like 2-methylpropanimidamide hydrochloride, aiming to reduce environmental impact while maintaining high yields. This aligns with the broader industry shift toward green chemistry and sustainable practices.

Another area of interest is the computational modeling of chemical reactions involving N'-amino-2-methylpropanimidamide hydrochloride. Advances in artificial intelligence and machine learning have enabled scientists to predict reaction outcomes more accurately, optimizing synthesis pathways and reducing experimental trial-and-error. This has significant implications for accelerating drug discovery processes.

For those working in laboratory settings, proper handling and storage of CAS 56873-73-5 are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed when handling this chemical.

In summary, N'-amino-2-methylpropanimidamide hydrochloride (CAS 56873-73-5) is a versatile and valuable compound in modern chemical and pharmaceutical research. Its applications span drug development, biochemical studies, and synthetic chemistry, making it a critical component in scientific advancements. As research continues to evolve, this compound is likely to play an even greater role in addressing global health challenges and advancing sustainable chemistry practices.